Cas no 2229590-98-9 (2-(2-hydroxy-4-methoxyphenyl)butanedioic acid)

• Product Name: 2-(2-hydroxy-4-methoxyphenyl)butanedioic acid
• CAS No: 2229590-98-9
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 6403073
• PubChem ID: 165979706
• Update Time: 2025-06-29

2-(2-hydroxy-4-methoxyphenyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-4-methoxyphenyl)butanedioic acid
• 2229590-98-9
• EN300-1816880

• Inchi： 1S/C11H12O6/c1-17-6-2-3-7(9(12)4-6)8(11(15)16)5-10(13)14/h2-4,8,12H,5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： SYNKDZHMMJHNSX-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C(C(=O)O)CC(=O)O)OC

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2-hydroxy-4-methoxyphenyl)butanedioic acid

2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid: A Comprehensive Overview

2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid, also known by its CAS number 2229590-98-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a bioactive agent. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The chemical structure of 2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid comprises a butanedioic acid backbone with a substituted phenyl group. The phenyl ring is decorated with hydroxyl (-OH) and methoxy (-OCH3) groups at the 2nd and 4th positions, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and bioavailability. The presence of these functional groups also facilitates hydrogen bonding, which is crucial for interactions within biological systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid. Researchers have explored various methodologies, including condensation reactions and oxidative coupling, to optimize the production process. These methods not only enhance yield but also ensure the purity of the compound, which is essential for its application in pharmaceuticals and nutraceuticals.

The biological activity of 2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid has been a focal point of recent investigations. Studies have demonstrated its potential as an antioxidant, anti-inflammatory, and neuroprotective agent. For instance, research published in 2023 revealed that this compound exhibits significant radical scavenging activity, making it a promising candidate for combating oxidative stress-related diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid has shown potential in the field of cosmetology. Its ability to inhibit melanin synthesis suggests its use in skin whitening products. Furthermore, preliminary studies indicate that it may play a role in modulating lipid metabolism, offering possibilities for weight management supplements.

The safety profile of 2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid has also been evaluated in recent toxicity studies. Results from acute and subchronic toxicity tests indicate that it has a favorable safety margin when administered at therapeutic doses. These findings are encouraging for its prospective use in human applications.

In conclusion, 2-(2-Hydroxy-4-Methoxyphenyl)Butanedioic Acid, with its CAS number 2229590-98-9, represents a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable asset in modern drug discovery and development.